![molecular formula C15H24N2O B6630287 (2S)-1-[(1-benzylpiperidin-4-yl)amino]propan-2-ol](/img/structure/B6630287.png)
(2S)-1-[(1-benzylpiperidin-4-yl)amino]propan-2-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2S)-1-[(1-benzylpiperidin-4-yl)amino]propan-2-ol, also known as BPAP, is a chemical compound that has been of interest to the scientific community due to its potential applications in the field of neuroscience. BPAP is a derivative of the piperidine class of compounds, which are known for their psychoactive properties.
Mechanism of Action
The exact mechanism of action of (2S)-1-[(1-benzylpiperidin-4-yl)amino]propan-2-ol is not fully understood, but it is believed to work by modulating the activity of various neurotransmitters in the brain. This compound has been shown to increase the release of dopamine, serotonin, and norepinephrine, which are neurotransmitters that are involved in mood regulation, motivation, and attention. This compound has also been shown to increase the activity of glutamate receptors, which are involved in learning and memory.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that is involved in the growth and survival of neurons. This compound has also been shown to increase the expression of antioxidant enzymes, which can protect neurons from oxidative stress. In addition, this compound has been shown to increase the number of dendritic spines, which are structures on neurons that are involved in synaptic plasticity.
Advantages and Limitations for Lab Experiments
(2S)-1-[(1-benzylpiperidin-4-yl)amino]propan-2-ol has a number of advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity. This compound is also stable under a wide range of conditions, which makes it easy to handle and store. However, there are also some limitations to using this compound in lab experiments. One limitation is that it is a relatively new compound, and there is still much that is not known about its properties and effects. Another limitation is that it is a psychoactive compound, which means that it can have effects on behavior and cognition that may confound experimental results.
Future Directions
There are many potential future directions for research on (2S)-1-[(1-benzylpiperidin-4-yl)amino]propan-2-ol. One area of interest is the development of this compound-based drugs for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is the study of the molecular mechanisms underlying the neuroprotective effects of this compound. Finally, there is also interest in the development of new synthetic methods for this compound and related compounds, which could lead to the discovery of new drugs with potential therapeutic applications.
Conclusion
In conclusion, this compound is a chemical compound that has been of interest to the scientific community due to its potential applications in the field of neuroscience. It has been shown to have neuroprotective effects, improve cognitive function and memory, and modulate the activity of various neurotransmitters in the brain. This compound has a number of advantages for lab experiments, but there are also limitations to its use. There are many potential future directions for research on this compound, including the development of new drugs for the treatment of neurodegenerative diseases and the study of the molecular mechanisms underlying its effects.
Synthesis Methods
(2S)-1-[(1-benzylpiperidin-4-yl)amino]propan-2-ol can be synthesized using a multi-step process that involves the reaction of various reagents. The first step involves the reaction of 4-benzylpiperidine with 2-bromo-1-propanol, which results in the formation of 1-(4-benzylpiperidin-1-yl)propan-2-ol. This intermediate product is then reacted with sodium borohydride, which reduces the ketone group to an alcohol group, resulting in the formation of this compound.
Scientific Research Applications
(2S)-1-[(1-benzylpiperidin-4-yl)amino]propan-2-ol has been studied extensively for its potential applications in the field of neuroscience. It has been shown to have neuroprotective effects, which means that it can protect neurons from damage caused by various factors such as oxidative stress, inflammation, and neurotoxins. This compound has also been shown to improve cognitive function and memory in animal models, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Properties
IUPAC Name |
(2S)-1-[(1-benzylpiperidin-4-yl)amino]propan-2-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O/c1-13(18)11-16-15-7-9-17(10-8-15)12-14-5-3-2-4-6-14/h2-6,13,15-16,18H,7-12H2,1H3/t13-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNJUEVAGBKZTBA-ZDUSSCGKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC1CCN(CC1)CC2=CC=CC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CNC1CCN(CC1)CC2=CC=CC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.